Cas no 38102-34-0 (bicyclo[3.1.1]heptan-2-ol)

• Product Name: bicyclo[3.1.1]heptan-2-ol
• CAS No: 38102-34-0
• MF: C₇H₁₂O
• MW: 112.169582366943
• CID: 923012
• PubChem ID: 289149
• Update Time: 2025-11-02

bicyclo[3.1.1]heptan-2-ol Chemical and Physical Properties

Names and Identifiers

• bicyclo[3.1.1]heptan-2-ol
• 2-Norpinanol
• bicyclo[3.1.1.]heptan-4-ol
• NSC150806
• AT22815
• NSC-150806
• SCHEMBL6333413
• DTXSID20302396
• 38102-34-0

• Inchi： 1S/C7H12O/c8-7-2-1-5-3-6(7)4-5/h5-8H,1-4H2
• InChI Key： OVJYDOIWEVXLKK-UHFFFAOYSA-N
• SMILES： OC1CCC2CC1C2

Computed Properties

• Exact Mass: 112.08886
• Monoisotopic Mass: 112.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 94.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Cyclic alcohols and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Cyclic alcohols and derivatives

Additional information on bicyclo[3.1.1]heptan-2-ol

Exploring the Unique Properties and Applications of bicyclo[3.1.1]heptan-2-ol (CAS No. 38102-34-0)

Bicyclo[3.1.1]heptan-2-ol (CAS No. 38102-34-0) is a fascinating bicyclic organic compound that has garnered significant attention in both academic and industrial research. This molecule, characterized by its unique bicyclic structure, belongs to the family of terpenoids and natural product derivatives. Its molecular formula is C7H12O, and it features a bridged ring system that imparts distinct chemical and physical properties. Researchers and chemists are particularly interested in this compound due to its potential applications in fragrance synthesis, pharmaceutical intermediates, and material science.

The structural uniqueness of bicyclo[3.1.1]heptan-2-ol lies in its bridged bicyclo[3.1.1]heptane framework, which is relatively rare compared to other bicyclic systems like bicyclo[2.2.1]heptane (norbornane). This framework contributes to its steric hindrance and reactivity patterns, making it a valuable subject for stereochemical studies and catalysis research. The compound's hydroxyl group at the 2-position further enhances its versatility, allowing for various functional group transformations.

In recent years, bicyclo[3.1.1]heptan-2-ol has been explored for its role in green chemistry and sustainable synthesis. With the growing demand for eco-friendly solvents and biodegradable materials, this compound has shown promise as a renewable feedstock. Its derivatives are being investigated for use in bio-based polymers and flavor and fragrance formulations, aligning with the global shift toward sustainable industrial practices.

From a pharmaceutical perspective, bicyclo[3.1.1]heptan-2-ol serves as a key intermediate in the synthesis of bioactive molecules. Its rigid structure mimics certain natural product scaffolds, making it a valuable building block for drug discovery. Researchers are particularly interested in its potential to yield chiral compounds, which are crucial for developing enantioselective drugs. The compound's low toxicity profile further enhances its appeal for medicinal chemistry applications.

The synthetic routes to bicyclo[3.1.1]heptan-2-ol have been a topic of extensive study. Traditional methods involve Diels-Alder reactions or rearrangement reactions of precursor molecules. However, recent advancements in catalytic hydrogenation and enzymatic synthesis have opened new avenues for its production. These methods not only improve yield and selectivity but also align with the principles of atom economy and waste reduction.

In the flavor and fragrance industry, bicyclo[3.1.1]heptan-2-ol and its derivatives are prized for their woody and camphoraceous notes. The compound's volatility and stability make it suitable for use in perfumery and aroma formulations. With consumers increasingly favoring natural and synthetic aroma chemicals, this compound has found a niche in high-end fragrances and household products.

The market dynamics for bicyclo[3.1.1]heptan-2-ol reflect its growing importance. As industries seek alternatives to petrochemical-derived compounds, the demand for sustainable and bio-based chemicals like this one is on the rise. Suppliers and manufacturers are investing in scalable production methods to meet the needs of pharmaceutical, cosmetic, and material science sectors. This trend is further driven by regulatory pressures to adopt greener chemical processes.

For researchers and industry professionals, bicyclo[3.1.1]heptan-2-ol represents a compelling case study in molecular design and application diversity. Its bridged ring system offers insights into conformational analysis, while its functional group chemistry provides opportunities for innovative synthetic strategies. As the scientific community continues to explore its potential, this compound is likely to play an increasingly prominent role in advanced material development and specialty chemicals.

In conclusion, bicyclo[3.1.1]heptan-2-ol (CAS No. 38102-34-0) is a multifaceted compound with significant academic and industrial relevance. Its unique structure, versatile reactivity, and broad applicability make it a valuable asset in fields ranging from fragrance chemistry to drug development. As sustainability and innovation drive the chemical industry forward, this compound is poised to remain at the forefront of cutting-edge research and commercial applications.